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nitrophenyl)piperazine

Cat. No.: B098782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-4-(4-nitrophenyl)piperazine is a chemical compound of interest in medicinal

chemistry and drug discovery. It serves as a versatile intermediate in the synthesis of various

biologically active molecules.[1][2] An understanding of its physical properties is crucial for its

effective handling, characterization, and application in research and development. This guide

provides a concise overview of the key physical characteristics of 1-Methyl-4-(4-
nitrophenyl)piperazine, supported by available data and general experimental considerations.

Physical and Chemical Properties
The physical properties of 1-Methyl-4-(4-nitrophenyl)piperazine have been reported across

various chemical data sources. A summary of these properties is presented in the table below.

It is important to note that some values are predicted based on computational models and may

vary slightly from experimentally determined values.
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Property Value Source

Molecular Formula C₁₁H₁₅N₃O₂ PubChem[3]

Molecular Weight 221.26 g/mol PubChem[3], ChemicalBook[4]

Appearance Orange Solid ChemicalBook[4]

Melting Point 109-111 °C ChemicalBook[5]

105-107 °C ChemicalBook[4]

Boiling Point (Predicted) 369.5 ± 37.0 °C ChemicalBook[5]

Density (Predicted) 1.198 ± 0.06 g/cm³ ChemicalBook[5]

pKa (Predicted) 7.41 ± 0.42 ChemicalBook[5]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
ChemicalBook[5]

Experimental Protocols
While specific, detailed experimental protocols for the determination of the physical properties

of 1-Methyl-4-(4-nitrophenyl)piperazine are not extensively documented in the readily

available literature, standard laboratory procedures are typically employed.

Synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine
A common method for the synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine involves the

reaction of 1-methylpiperazine with 1-fluoro-4-nitrobenzene.[6]

General Procedure:

A general procedure for a similar synthesis involves dissolving the starting materials in a

suitable solvent, such as Dimethylformamide (DMF), in the presence of a base like potassium

carbonate (K₂CO₃). The reaction mixture is stirred at room temperature for a period of time to

allow the reaction to proceed to completion.

Reaction Work-up:
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Following the reaction, the mixture is typically poured into cold water to precipitate the product.

The resulting solid is then collected by filtration and dried.[4]

Determination of Melting Point
The melting point of a solid compound is a key indicator of its purity and is determined using a

melting point apparatus.

General Procedure:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

is completely liquid are recorded as the melting point range.

Spectroscopic Characterization
Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) are essential for confirming the chemical structure of the synthesized

compound.

¹H NMR (Proton NMR): Provides information about the number and types of hydrogen atoms

in the molecule. For 1-Methyl-4-(4-nitrophenyl)piperazine, characteristic peaks would be

observed for the aromatic protons, the piperazine ring protons, and the methyl group

protons.[4]

¹³C NMR (Carbon-13 NMR): Provides information about the carbon skeleton of the molecule.

[4]

Mass Spectrometry (MS): Determines the molecular weight of the compound. The ESI/MS

(Electrospray Ionization Mass Spectrometry) for the protonated molecule [M+H]⁺ has been

calculated as 222.1 and found to be 221.4.[4]

Visualization of Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
Methyl-4-(4-nitrophenyl)piperazine.
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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